Cas no 65706-99-2 (Z-D-Glu-OBzl)

Z-D-Glu-OBzl (N-Benzyloxycarbonyl-D-glutamic acid α-benzyl ester) is a protected derivative of D-glutamic acid, widely used in peptide synthesis and pharmaceutical research. Its key advantages include selective protection of the α-carboxyl and α-amino groups, enabling controlled coupling reactions in solid-phase and solution-phase peptide synthesis. The benzyl ester (OBzl) and benzyloxycarbonyl (Z) groups offer stability under standard reaction conditions while remaining cleavable via hydrogenolysis or acidolysis. This compound is particularly valuable for introducing D-glutamate residues with defined stereochemistry into peptides, supporting studies on chiral specificity and enzymatic interactions. Its high purity and consistent performance make it a reliable building block for complex peptide architectures.
Z-D-Glu-OBzl structure
Z-D-Glu-OBzl structure
Product Name:Z-D-Glu-OBzl
CAS No:65706-99-2
MF:C20H21NO6
MW:371.38384604454
MDL:MFCD00069647
CID:58373
PubChem ID:253660245
Update Time:2025-10-30

Z-D-Glu-OBzl Chemical and Physical Properties

Names and Identifiers

    • N-Cbz-D-glutamic acid alpha-benzyl ester
    • Z-D-glutamic acid 1-benzyl ester
    • Z-Glu-OBzl
    • 1-Benzyl N-Carbobenzoxy-D-glutamate
    • N-Benzyloxycarbonyl-D-glutamic acid 1-benzyl ester
    • (R)-5-(Benzyloxy)-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid
    • CBZ-D-GLU-OBZL
    • N-[(Phenylmethoxy)carbonyl]-D-glutamic Acid 1-(Phenylmethyl) Ester
    • N-Cbz-D-glutamic acid α-benzyl ester
    • Z-D-Glu-OBzl
    • Cbz-D-Glu(OH)-O-Bzl
    • Cbz-D-glutamic acid 1-benzyl ester
    • Cbz-Glu-OBzl
    • N-Cbz-D-glutamic
    • N-Cbz-D-glutamic aci
    • Z-D-Glu-OBn
    • Z-D-GLUTAMIC ACID-OBZL
    • Z-L-GLUTAMIC ACID-A-BENZYLESTER
    • 1-Benzyl N-Benzyloxycarbonyl-D-glutamate
    • 1-Benzyl N-Cbz-D-glutamate
    • N-Carbobenzoxy-D-glutamic Acid 1-Benzyl Ester
    • N-Cbz-D-glutamic Acid 1-Benzyl Ester
    • Cbz-D-Glu-OCH2Ph
    • PubChem14966
    • Cbz-D-Glu(OH)-OBzl
    • VWHKODOUMSMUAF-QGZVFWFLSA-N
    • Cbz-D-glutamic acid 1
    • Q-101808
    • HY-W011075
    • SCHEMBL2921260
    • DS-15304
    • MFCD00069647
    • 65706-99-2
    • J-300119
    • (4R)-5-oxo-5-phenylmethoxy-4-(phenylmethoxycarbonylamino)pentanoic acid
    • AKOS015924084
    • FD21463
    • CS-W011791
    • AMY25321
    • (R)-5-(benzyloxy)-4-(benzyloxycarbonylamino)-5-oxopentanoic acid
    • Z-D-Glu-OBzl, >=98.0% (TLC)
    • B4281
    • alpha-Benzyl N-(benzyloxycarbonyl)-D-glutamate
    • (4R)-5-(BENZYLOXY)-4-{[(BENZYLOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID
    • MDL: MFCD00069647
    • Inchi: 1S/C20H21NO6/c22-18(23)12-11-17(19(24)26-13-15-7-3-1-4-8-15)21-20(25)27-14-16-9-5-2-6-10-16/h1-10,17H,11-14H2,(H,21,25)(H,22,23)/t17-/m1/s1
    • InChI Key: VWHKODOUMSMUAF-QGZVFWFLSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@@H](CCC(=O)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 371.13700
  • Monoisotopic Mass: 371.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • XLogP3: 2.7

Experimental Properties

  • Color/Form: White powder
  • Density: 1.2680
  • Melting Point: 98.0 to 102.0 deg-C
  • Boiling Point: 313.2 °C
  • Flash Point: 313.2°C
  • Refractive Index: 1.575
  • Solubility: Soluble in methanol and acetic acid.
  • PSA: 101.93000
  • LogP: 3.28050

Z-D-Glu-OBzl Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 24/25
  • Storage Condition:?20°C

Z-D-Glu-OBzl Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Z-D-Glu-OBzl Pricemore >>

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Z-D-Glu-OBzl Production Method

Z-D-Glu-OBzl Related Literature

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